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Compound of Interest

Compound Name: 5-Ethyl-isoxazole-4-carboxylic acid

Cat. No.: B158690

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The isoxazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in
numerous biologically active compounds.[1] Among its derivatives, 5-substituted isoxazole-4-
carboxylic acids serve as crucial building blocks for the synthesis of a wide range of therapeutic
agents. This technical guide focuses on 5-Ethyl-isoxazole-4-carboxylic acid, a promising yet
less-documented member of this chemical family. Due to the limited specific data on the 5-ethyl
derivative, this guide will leverage the extensive information available for its close analog, 5-
methylisoxazole-4-carboxylic acid, to provide a comprehensive overview of the potential
applications, synthesis, and structure-activity relationships pertinent to the 5-ethyl compound.

Physicochemical Properties

Quantitative data for 5-Ethyl-isoxazole-4-carboxylic acid is not readily available in public
literature. However, we can infer its properties by examining its close analog, 5-
methylisoxazole-4-carboxylic acid. The substitution of a methyl group with an ethyl group is a
common bioisosteric replacement in medicinal chemistry, often leading to subtle changes in
physicochemical properties that can impact biological activity.[2]
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5-Methylisoxazole-  5-Ethyl-isoxazole-

Property . . . . Data Source
4-carboxylic acid 4-carboxylic acid

CAS Number 42831-50-5 134541-03-0 [3]
Molecular Formula C5H5NO3 C6H7NO3

] 141.12 g/mol
Molecular Weight 127.10 g/mol

(calculated)

Melting Point 144-148 °C Not available
Assay >97% Not available

Synthesis of 5-Alkyl-isoxazole-4-carboxylic Acids

A general and adaptable synthesis for 5-alkyl-isoxazole-4-carboxylic acids proceeds via the
formation of the corresponding ethyl ester followed by hydrolysis. This method can be tailored
for the synthesis of 5-Ethyl-isoxazole-4-carboxylic acid by utilizing ethyl 3-oxopentanoate as
a starting material.

Generalized Experimental Protocol:

Step 1: Synthesis of Ethyl 5-ethylisoxazole-4-carboxylate

A detailed protocol for a related compound, ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, can
be adapted.[4] A plausible synthesis for the title compound would involve the reaction of an
appropriate B-ketoester with a source of hydroxylamine.

Step 2: Hydrolysis to 5-Ethyl-isoxazole-4-carboxylic acid

The ethyl ester is hydrolyzed to the corresponding carboxylic acid. A general procedure
involves heating the ester with an aqueous acid, such as sulfuric acid.[5]

Detailed Methodology:

¢ To a round-bottom flask, add ethyl 5-ethylisoxazole-4-carboxylate and a 60% aqueous
solution of sulfuric acid.
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Heat the mixture to approximately 85°C.

Continuously remove the ethanol byproduct via distillation to drive the reaction to completion.

Monitor the reaction progress using thin-layer chromatography (TLC) until the starting ester

is no longer detectable.

Cool the reaction mixture to room temperature to allow the carboxylic acid to precipitate.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Further purification can be achieved by recrystallization from a suitable solvent system, such

as a mixture of acetic acid and toluene.[5]

Step 1: Ester Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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